Cas no 2098054-10-3 (3-Chloro-4-(piperidin-4-yloxy)pyridine dihydrochloride)

• Product Name: 3-Chloro-4-(piperidin-4-yloxy)pyridine dihydrochloride
• CAS No: 2098054-10-3
• MF: C₁₀H₁₅Cl₃N₂O
• MW: 285.597899675369
• CID: 5727910
• PubChem ID: 121206920
• Update Time: 2025-10-28

3-Chloro-4-(piperidin-4-yloxy)pyridine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-chloro-4-piperidin-4-yloxypyridine;dihydrochloride
• 2098054-10-3
• CS-0299750
• F2147-2569
• 3-chloro-4-(piperidin-4-yloxy)pyridine dihydrochloride
• starbld0020960
• AKOS026746326
• 3-Chloro-4-(piperidin-4-yloxy)pyridine dihydrochloride

• Inchi： 1S/C10H13ClN2O.2ClH/c11-9-7-13-6-3-10(9)14-8-1-4-12-5-2-8;;/h3,6-8,12H,1-2,4-5H2;2*1H
• InChI Key： WWYDOMJLUMZVPA-UHFFFAOYSA-N
• SMILES： ClC1C=NC=CC=1OC1CCNCC1.Cl.Cl

Computed Properties

• Exact Mass: 284.024996g/mol
• Monoisotopic Mass: 284.024996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.2Ų

Additional information on 3-Chloro-4-(piperidin-4-yloxy)pyridine dihydrochloride

Comprehensive Overview of 3-Chloro-4-(piperidin-4-yloxy)pyridine dihydrochloride (CAS No. 2098054-10-3)

3-Chloro-4-(piperidin-4-yloxy)pyridine dihydrochloride (CAS No. 2098054-10-3) is a specialized chemical compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its abbreviated name 3-Chloro-4-piperidinyloxypyridine dihydrochloride, is a derivative of pyridine with a piperidine moiety, making it a valuable intermediate in drug discovery and development. Its unique structural features, including the chloro and piperidinyloxy substituents, contribute to its reactivity and potential applications in medicinal chemistry.

In recent years, the demand for piperidine-based compounds has surged due to their widespread use in the synthesis of bioactive molecules. Researchers are particularly interested in 3-Chloro-4-(piperidin-4-yloxy)pyridine dihydrochloride for its potential role in targeting specific enzymes or receptors. For instance, its structural similarity to known pharmacophores has led to investigations into its utility in central nervous system (CNS) drug development, a hot topic in modern pharmacology. The compound's dihydrochloride salt form enhances its solubility, making it more suitable for in vitro and in vivo studies.

One of the most frequently searched questions in the field is: "What are the applications of piperidine derivatives in drug discovery?" This compound exemplifies the answer, as its piperidin-4-yloxy group is a common motif in molecules designed to interact with G-protein-coupled receptors (GPCRs). Additionally, the presence of the chloro substituent introduces electrophilic character, which can be leveraged for further chemical modifications. These attributes make 3-Chloro-4-(piperidin-4-yloxy)pyridine dihydrochloride a versatile building block for synthesizing novel therapeutic agents.

From an SEO perspective, keywords like "piperidine derivatives synthesis", "pyridine-based pharmaceuticals", and "CAS 2098054-10-3 applications" are highly relevant to this compound. Researchers and industry professionals often search for these terms to identify potential candidates for their projects. The compound's dihydrochloride salt form also adds to its appeal, as salt forms are frequently preferred in drug formulation due to improved stability and bioavailability.

Another trending topic in the scientific community is the exploration of small molecule inhibitors for treating various diseases. 3-Chloro-4-(piperidin-4-yloxy)pyridine dihydrochloride fits into this narrative, as its structure can be tailored to inhibit specific protein-protein interactions. For example, its pyridine core is a common scaffold in kinase inhibitors, which are a focal point in oncology research. This aligns with the growing interest in targeted cancer therapies, a subject frequently queried in academic and industrial databases.

In summary, 3-Chloro-4-(piperidin-4-yloxy)pyridine dihydrochloride (CAS No. 2098054-10-3) is a compound of significant interest due to its structural versatility and potential applications in drug discovery. Its relevance to GPCR-targeted drugs, small molecule inhibitors, and pharmaceutical intermediates makes it a valuable subject for ongoing research. As the demand for novel bioactive molecules continues to rise, this compound is poised to play a pivotal role in advancing therapeutic innovations.